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This technical guide provides a comprehensive overview of the manufacturing process for
samarium-cobalt (SmCo) permanent magnets, intended for researchers, scientists, and
professionals in drug development who may utilize these materials in advanced applications.
The guide details the production from raw materials to the final magnetized product, outlines
key experimental protocols for characterization, and presents quantitative data in structured
tables.

Introduction to Samarium-Cobalt Magnets

Samarium-cobalt magnets are a class of rare-earth permanent magnets known for their high
magnetic strength, exceptional thermal stability, and strong resistance to demagnetization and
corrosion.[1][2] These characteristics make them suitable for demanding applications in
aerospace, military, and medical fields. SmCo magnets are primarily available in two main
series: SmCo5 and Sm2Co17, distinguished by their stoichiometric ratios of samarium to cobalt
and their resulting magnetic properties.[1][2] The Sm2Co017 series, with a higher maximum
energy product and operating temperature, has largely superseded the SmCo5 type in most
applications.[2]

The Manufacturing Process of Sintered SmCo
Magnets
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The predominant manufacturing method for producing high-performance SmCo magnets is a
powder metallurgy process involving sintering.[3] This method allows for the creation of dense,
homogenous magnets with precisely controlled magnetic properties. An alternative, less
common method is bonding, where the magnet powder is mixed with a polymer binder.[4][5]
Bonded magnets offer greater design flexibility but exhibit lower magnetic properties compared
to their sintered counterparts.[4]

The manufacturing workflow for sintered SmCo magnets can be broken down into the following
key stages:
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Caption: Sintered SmCo Magnet Manufacturing Workflow.
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Raw Material Preparation and Alloying

The manufacturing process begins with the selection of high-purity raw materials. The primary
constituents are samarium and cobalt, with additions of iron (Fe), copper (Cu), and zirconium
(Zr) for the Sm2Co017 series to enhance magnetic properties.[5][6] The precise composition is
critical and varies depending on the desired grade of the final magnet. These materials are
carefully weighed and melted in a vacuum induction furnace at temperatures ranging from
1300°C to 1500°C.[6] The melting is performed in an inert argon atmosphere to prevent
oxidation of the reactive rare-earth elements.[4] The molten alloy is then cast into molds and
rapidly cooled with water to form ingots.[4]

Powder Preparation

The cast ingots are brittle and are subsequently crushed and milled into a fine powder.[4]
Common milling techniques include jet milling and ball milling, which reduce the particle size to
a range of 1 to 5 microns.[6] An alternative method, known as hydrogen decrepitation, can also
be used. In this process, the ingot is exposed to hydrogen gas, which is absorbed by the alloy,
causing it to expand and break apart into a fine powder.

Pressing and Magnetic Alignment

The fine powder is then pressed into the desired shape. This is a critical step where the
magnetic anisotropy of the final magnet is established. The powder is compacted in a die in the
presence of a strong external magnetic field.[4] This field aligns the crystallographic easy-axis
of the powder particles, which is the preferred direction of magnetization. Two common
pressing methods are:

e Die Pressing: The powder is pressed in a rigid die.

* |sostatic Pressing: The powder is placed in a flexible mold and subjected to equal pressure
from all directions.[1]

The resulting "green” compact is fragile and has no significant magnetic properties at this
stage.

Sintering
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Sintering is a high-temperature process that fuses the powder particles together to form a
dense, solid magnet. The green compacts are heated in a vacuum or inert gas furnace to
temperatures between 1100°C and 1250°C for 1 to 4 hours.[6][7] This temperature is below the
melting point of the alloy but high enough to cause the particles to bond. For Sm2Co17 alloys,
additives create a low-melting eutectic phase that aids in the liquid-phase sintering process,
promoting densification.[6] The density of the magnet after sintering is typically over 95% of its
theoretical density.[8]

Heat Treatment

Following sintering, a multi-stage heat treatment process is crucial for developing the final
magnetic properties, particularly the coercivity.[6] This typically involves:

o Solution Annealing: The sintered magnets are heated to a high temperature, typically
between 800°C and 1200°C, to dissolve and homogenize the different phases within the
material.[6]

e Aging: The magnets are then aged at a lower temperature, ranging from 350°C to 900°C,
with a controlled cooling rate.[6] This step precipitates a fine cellular microstructure of
SmCo5 and Sm2Co17 phases, which is essential for the high coercivity of Sm2Col17
magnets.

The specific temperatures and durations of the heat treatment cycles are proprietary to each
manufacturer and are tailored to achieve the desired magnetic properties for a specific grade.

Machining and Finishing

Sintered SmCo magnets are very hard and brittle, making them susceptible to chipping and
cracking.[1] Machining to final dimensions and tolerances must be performed using diamond
grinding tools with a generous supply of water-based coolant to prevent thermal shock and
ignition of the flammable dust.[4][7] Due to their inherent corrosion resistance, SmCo magnets
generally do not require a protective coating, although a nickel coating may be applied in some
cases for Sm2Co17 magnets used in high-humidity environments.[2][6]

Magnetization
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The final step is to magnetize the machined magnet. This requires a very strong external
magnetic field, typically applied via a pulse magnetizer.[1] The magnet is placed in a fixture,
and a high-current pulse is sent through a coil, generating a magnetic field sufficient to saturate
the material.

Quantitative Data

The following tables summarize the typical compositions and physical and magnetic properties
of various grades of SmCo magnets.

ble 1: Tynical C ition of SmC Y

Magnet Samarium Cobalt (Co) Iron (Fe) Copper (Cu) Zirconium
Type (Sm) (wt%) (Wt%) (Wt%) (Wt%) (Zr) (wt%)
SmCo5 34-37 Balance

Sm2Col7 23-28 Balance 14-17 5-7 2-3

Note: Compositions can vary between manufacturers and specific grades.

Table 2: Physical Properties of Sintered SmCo Magnets

Property SmCo5 Sm2Col7
Density (g/cm?3) 8.2-84 8.3-85
Vickers Hardness (HV) 500 - 600 500 - 600
Curie Temperature (°C) 700 - 750 800 - 850

Maximum Operating Temp.
4

250 300 - 350

[Source: 11]

Table 3: Magnetic Properties of Commercial SmCo
Magnet Grades
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. Intrinsic Max. Energy
Coercive .

Remanence Coercive Product
Grade Force (Hch) .

(Br) (kG) (kOe) Force (Hci) (BH)max

e
(kOe) (MGOe)

SmCo16 (1:5) 8.1-85 8.3 23 14 - 16
SmCo18 (1:5) 85-9.0 8.8 23 16-18
SmCo020 (1:5) 9.0-9.4 9.1 23 19-21
SmCo22 (1:5) 9.2-9.6 9.4 23 20-22
SmCo24 (1:5) 9.6 -10.0 9.7 23 22 -24
SmCo026 (2:17) 10.2 - 10.8 9.5 17 24 - 27
SmCo28 (2:17) 105-11.2 9.8 18 26 - 29
SmCo30 (2:17) 10.8-114 10.1 15 28-31
SmCo32 (2:17) 11.0-116 104 12 30-33

[Source: 5, 9, 12]

Experimental Protocols

The characterization of the magnetic properties of SmCo magnets is crucial for quality control
and research and development. The primary experimental technique is the use of a
hysteresigraph.

Hysteresigraph Measurement of Magnetic Properties

Objective: To measure the key magnetic properties of a SmCo magnet, including remanence
(Br), coercivity (Hc), intrinsic coercivity (Hci), and maximum energy product ((BH)max).

Standard: This procedure is based on the principles outlined in ASTM A977/A977M - Standard
Test Method for Magnetic Properties of High-Coercivity Permanent Magnet Materials Using
Hysteresigraphs.

Apparatus:
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o Hysteresigraph: Consists of an electromagnet to generate a controlled magnetic field, a
power supply, search coils to measure the magnetic flux, a fluxmeter, and control and data
acquisition software.[9]

e Sample holder.

e Pulse magnetizer (for initial saturation of rare-earth magnets).[9]

Procedure:

e Sample Preparation:

o Arepresentative sample of the magnet is machined into a standard shape, typically a
cylinder or a prism with a uniform cross-section.

o The dimensions of the sample are precisely measured to calculate its volume and
demagnetization factor.

o For rare-earth magnets like SmCo, the sample is first magnetized to saturation using a
high-field pulse magnetizer.[9]

e Measurement Setup:

o The saturated magnet sample is placed inside the search coil, which is then positioned
between the poles of the hysteresigraph's electromagnet.[9]

o The electromagnet poles are brought into contact with the sample to create a closed
magnetic circuit.

o Data Acquisition:

o The hysteresigraph software controls the power supply to the electromagnet, sweeping
the applied magnetic field (H) through a complete cycle. The field is increased to a
maximum positive value, then decreased to a maximum negative value, and finally
brought back to the maximum positive value.

o The search coil detects the change in magnetic flux (®) within the sample as the applied
field changes. The fluxmeter integrates the voltage induced in the search coil to determine
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the magnetic flux.

o The software records the corresponding values of the applied magnetic field (H) and the
magnetic induction (B) (calculated from the magnetic flux and the sample's cross-sectional
area) to generate the B-H hysteresis loop. The intrinsic magnetization (M) versus H loop
can also be determined.

o Data Analysis:

o From the second quadrant of the B-H loop (the demagnetization curve), the following
parameters are determined:

» Remanence (Br): The magnetic induction remaining in the magnet after the applied
magnetic field is removed (H=0).

» Coercivity (Hc): The intensity of the applied magnetic field required to reduce the
magnetic induction of the magnet to zero.

» Maximum Energy Product ((BH)max): The point on the demagnetization curve where
the product of B and H is at its maximum. This represents the maximum amount of
magnetic energy stored in the magnet.

o From the M-H loop, the intrinsic coercivity (Hci) is determined, which is the applied
magnetic field required to reduce the magnetization of the material to zero.
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/Hysteresigraph Measurement Workﬂow\
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Caption: Hysteresigraph Measurement Experimental Workflow.

Conclusion

The manufacturing of samarium-cobalt magnets is a complex, multi-stage process that requires
precise control over composition and processing parameters to achieve the desired high-
performance magnetic properties. The powder metallurgy route, particularly sintering followed
by a carefully controlled heat treatment, is the standard method for producing these robust
permanent magnets. Rigorous characterization, primarily through hysteresigraph
measurements, is essential for ensuring the quality and performance of the final product. This
guide provides a foundational understanding of these processes for scientists and researchers
who may leverage the unique properties of SmCo magnets in their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to the Manufacturing of
Samarium-Cobalt (SmCo) Magnets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15175118#samarium-cobalt-magnet-manufacturing-
process-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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